Cas no 2228302-19-8 (1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one)

1-(4-Bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one is a brominated and fluorinated aromatic ketone with potential applications in pharmaceutical and agrochemical synthesis. The presence of both bromine and hydroxyl groups on the phenyl ring enhances its reactivity in electrophilic and nucleophilic substitution reactions, while the difluoroacetyl moiety contributes to its stability and metabolic resistance. This compound is particularly useful as an intermediate in the development of bioactive molecules due to its ability to undergo further functionalization. Its structural features make it valuable for researchers exploring novel heterocyclic compounds or fluorinated derivatives with tailored properties. The product is typically handled under controlled conditions due to its reactive functional groups.

1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one structure

2228302-19-8 structure

Product Name:1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one

CAS No:2228302-19-8

MF:C₈H₅BrF₂O₂

MW:251.024908781052

CID:6452772

PubChem ID:165783052

Update Time:2025-10-30

1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one
- 2228302-19-8
- EN300-1946231
- Inchi： 1S/C8H5BrF2O2/c9-4-1-2-5(6(12)3-4)7(13)8(10)11/h1-3,8,12H
- InChI Key： MXIYWJCGTHJPKQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(C(F)F)=O)=C(C=1)O

Computed Properties

Exact Mass: 249.94410g/mol
Monoisotopic Mass: 249.94410g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 37.3Å²

1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1946231-1g	1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one	2228302-19-8	1g	$656.0	2023-09-17
Enamine	EN300-1946231-5g	1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one	2228302-19-8	5g	$1903.0	2023-09-17
Enamine	EN300-1946231-10g	1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one	2228302-19-8	10g	$2823.0	2023-09-17
Enamine	EN300-1946231-0.05g	1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one	2228302-19-8	0.05g	$551.0	2023-09-17
Enamine	EN300-1946231-0.1g	1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one	2228302-19-8	0.1g	$578.0	2023-09-17
Enamine	EN300-1946231-0.25g	1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one	2228302-19-8	0.25g	$604.0	2023-09-17
Enamine	EN300-1946231-0.5g	1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one	2228302-19-8	0.5g	$630.0	2023-09-17
Enamine	EN300-1946231-1.0g	1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one	2228302-19-8	1g	$971.0	2023-05-31
Enamine	EN300-1946231-2.5g	1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one	2228302-19-8	2.5g	$1287.0	2023-09-17
Enamine	EN300-1946231-5.0g	1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one	2228302-19-8	5g	$2816.0	2023-05-31

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Additional information on 1-(4-bromo-2-hydroxyphenyl)-2,2-difluoroethan-1-one

1-(4-Bromo-2-Hydroxyphenyl)-2,2-Difluoroethan-1-One (CAS No. 830676-57-6)

Introduction to 1-(4-Bromo-2-Hydroxyphenyl)-2,2-Difluoroethan-1-One

1-(4-Bromo-2-Hydroxyphenyl)-2,2-Difluoroethan-1-One, a compound with the CAS registry number 830676-57-6, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzene ring substituted with a bromine atom at the para position and a hydroxyl group at the ortho position. The ketone group is attached to an ethane chain that is further substituted with two fluorine atoms at the beta position. This combination of functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

Structural Features and Synthesis

The synthesis of 1-(4-Bromo-2-Hydroxyphenyl)-2,2-Difluoroethan-1-One involves a series of well-established organic reactions. The starting material is typically a brominated aromatic compound, which undergoes nucleophilic substitution or coupling reactions to introduce the hydroxyl group and the ketone moiety. The fluorination step is often achieved through electrophilic substitution or via the use of fluorinating agents such as HF/HFIP or N-fluoropyridinium salts. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact.

Chemical Properties and Stability

From a chemical standpoint, 1-(4-Bromo-